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Compound of Interest

Compound Name: 3-Bromo-2,6-difluorostyrene

Cat. No.: B15205342 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 3-Bromo-2,6-difluorostyrene, a

fluorinated styrene derivative of interest to researchers in medicinal chemistry and materials

science. This document consolidates key chemical identifiers, a detailed experimental protocol

for its synthesis, and a discussion of its potential applications in drug development based on

the established roles of analogous compounds.

Core Chemical Identifiers
A summary of the key chemical identifiers for 3-Bromo-2,6-difluorostyrene is presented in the

table below for easy reference.

Identifier Value

CAS Number 1118918-41-4[1]

IUPAC Name 1-Bromo-3-ethenyl-2,4-difluorobenzene

Chemical Formula C₈H₅BrF₂

Molecular Weight 219.03 g/mol

Canonical SMILES C=CC1=C(F)C=CC(Br)=C1F
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Synthesis of 3-Bromo-2,6-difluorostyrene
The synthesis of 3-Bromo-2,6-difluorostyrene can be achieved via a Wittig reaction from its

corresponding aldehyde, 3-Bromo-2,6-difluorobenzaldehyde. A plausible and efficient method

is a solventless Wittig olefination, adapted from a general procedure for fluorinated

benzaldehydes.[1]

Experimental Protocol: Solventless Wittig Olefination
Materials:

3-Bromo-2,6-difluorobenzaldehyde

Methyltriphenylphosphonium bromide

Potassium tert-butoxide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in

anhydrous diethyl ether or THF. Cool the suspension to 0 °C in an ice bath. Add potassium

tert-butoxide portion-wise with stirring. Allow the mixture to warm to room temperature and

stir for 1-2 hours. The formation of a yellow to orange precipitate of the phosphonium ylide

will be observed.

Wittig Reaction: To the freshly prepared ylide, add 3-Bromo-2,6-difluorobenzaldehyde

dropwise, either neat or as a solution in a minimal amount of anhydrous solvent.
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Reaction Monitoring and Work-up: The reaction progress can be monitored by thin-layer

chromatography (TLC). Upon completion, the reaction mixture is quenched by the addition of

water. The aqueous layer is extracted with diethyl ether or ethyl acetate. The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield pure 3-Bromo-2,6-difluorostyrene.

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 3-Bromo-2,6-
difluorostyrene from its benzaldehyde precursor via the Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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